Cas no 1448076-10-5 (methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448076-10-5
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 6142605
• PubChem ID: 71779268
• Update Time: 2025-06-13

methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• F2416-0973
• 1448076-10-5
• methyl 7-(2-phenoxyacetamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• methyl 7-[(2-phenoxyacetyl)amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• AKOS024647267

• Inchi： 1S/C19H20N2O4/c1-24-19(23)21-10-9-14-7-8-16(11-15(14)12-21)20-18(22)13-25-17-5-3-2-4-6-17/h2-8,11H,9-10,12-13H2,1H3,(H,20,22)
• InChI Key： ADGDJBSQGGZUSB-UHFFFAOYSA-N
• SMILES： O(C)C(N1CC2C=C(C=CC=2CC1)NC(COC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of Methyl 7-(2-Phenoxyacetamido)-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate (CAS No. 1448076-10-5)

Methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448076-10-5) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the tetrahydroisoquinoline family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenoxyacetamido and carboxylate functional groups enhances its versatility, making it a subject of interest in drug discovery and medicinal chemistry.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers are particularly intrigued by the structural features of methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, as its scaffold resembles pharmacophores found in compounds with anti-inflammatory, neuroprotective, and antimicrobial properties. This aligns with current trends in addressing global health challenges, such as antibiotic resistance and neurodegenerative diseases.

The synthesis of CAS No. 1448076-10-5 involves multi-step organic reactions, including amide bond formation and esterification. Its molecular weight and logP value suggest favorable pharmacokinetic properties, which are critical for bioavailability optimization—a hot topic in AI-driven drug design. Computational tools like molecular docking and QSAR modeling are increasingly used to predict the compound's interactions with biological targets, a method frequently searched by professionals in cheminformatics and pharmacology.

From an industrial perspective, methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is often explored as an intermediate in the synthesis of more complex molecules. Its chemical stability under varying pH conditions makes it suitable for formulation studies, a key concern for pharmaceutical manufacturers. Additionally, the compound's spectral data (NMR, IR, and MS) are well-documented, facilitating its identification and quality control—an aspect highly valued in regulatory compliance and good manufacturing practices (GMP).

Environmental and safety profiles of CAS No. 1448076-10-5 are also under scrutiny, reflecting the growing emphasis on green chemistry principles. Researchers are investigating eco-friendly synthetic routes, such as catalytic methods or solvent-free reactions, to reduce waste generation. This resonates with the broader scientific community's focus on sustainable development goals (SDGs), particularly in reducing the environmental footprint of chemical production.

In conclusion, methyl 7-(2-phenoxyacetamido)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a promising candidate for further exploration in both academic and industrial settings. Its structural uniqueness, combined with evolving high-throughput screening technologies, positions it as a valuable asset in the quest for next-generation therapeutics. As the scientific community continues to unravel its potential, this compound may soon find applications beyond its current scope, contributing to breakthroughs in personalized medicine and biomaterial engineering.